1-(Benzyloxy)-4-(3-fluorophenyl)benzene

• IUPAC Name: 1-fluoro-3-(4-phenylmethoxyphenyl)benzene
• InChI: InChI=1S/C19H15FO/c20-18-8-4-7-17(13-18)16-9-11-19(12-10-16)21-14-15-5-2-1-3-6-15/h1-13H,14H2
• InChI Key: YUNPVYLKXYMZTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CC=C3)F
• Molecular Formula: C19H15FO
• DSSTOX Substance ID: DTXSID90711976
• Molecular Weight: 278.3 g/mol
• CAS No.: 1352318-28-5

Description

“1-(Benzyloxy)-4-(3-fluorophenyl)benzene” is a chemical compound with the molecular formula C19H15FO. It has a molecular weight of 278.32 g/mol. The IUPAC name for this compound is 1-fluoro-3-(4-phenylmethoxyphenyl)benzene.

Molecular Structure Analysis

The molecular structure of “this compound” includes a benzene ring attached to a benzyloxy group and a fluorophenyl group. The InChI code for this compound is 1S/C19H15FO/c20-18-8-4-7-17(13-18)16-9-11-19(12-10-16)21-14-15-5-2-1-3-6-15/h1-13H,14H2.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 278.32 g/mol. It has a complexity of 292 and a topological polar surface area of 9.2Ų. The compound has 21 heavy atoms and 4 rotatable bonds.

Scientific Research Applications

Synthesis and Organic Chemistry

• 1-(Benzyloxy)-4-(3-fluorophenyl)benzene is a significant intermediate in organic synthesis. It allows for the introduction of various functional groups through different types of reactions. This compound has applications in the pharmaceutical industry, pesticide preparation, and organic materials. It is synthesized from 3-aminobenzyl alcohol through protection reaction, bromination reaction, and nucleophilic reaction. Its structure is confirmed by 1H NMR and HRMS (We, 2015).

Crystallography and Physical Properties

• Research on similar compounds to this compound has contributed to understanding their crystal structure and physical properties. For instance, the study of 5-Bromo-3-ethylsulfinyl-2-(4-fluorophenyl)-1-benzofuran revealed insights into the arrangement of molecules in crystal structures, including aromatic π–π interactions and halogen bonding, which could be relevant for understanding the structural characteristics of related compounds (Choi et al., 2010).

Liquid Crystal Research

• Compounds with a structure similar to this compound have been studied for their applications in liquid crystal research. For example, derivatives like 1-(4-fluorophenyl)-4-{ω-{4-[4-(4-hexylphenyl)-2,3-difluorophenyl]phenyloxy}alkyloxy} benzene have shown properties useful in polar liquid crystal oligomers, demonstrating enantiotropic nematic phase and response to electric fields, indicating potential applications in display technologies (Chiba & Yoshizawa, 2008).

Electropolymerization and Battery Applications

• Fluorine-substituted phenylene-thienyl polymers, similar in structure to this compound, have been synthesized and characterized for potential use in battery applications. These polymers exhibit reversible p-doping and n-doping with high doping densities and cycling efficiencies, relevant for developing advanced battery technologies (Sarker et al., 1998).